N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-(2-bromo-4-propan-2-ylphenoxy)acetate
• InChI: InChI=1S/C18H18BrN3O5/c1-11(2)12-6-7-16(15(19)9-12)26-10-17(23)27-21-18(20)13-4-3-5-14(8-13)22(24)25/h3-9,11H,10H2,1-2H3,(H2,20,21)
• InChI Key: RKVLPGQYWSOSBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N)Br
• Isomeric SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N)Br
• Molecular Formula: C18H18BrN3O5
• Molecular Weight: 436.3 g/mol

Description

N-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide, also known as BINA, is a synthetic compound that has been extensively studied for its potential as a pharmacological tool in neuroscience research. BINA is a selective inhibitor of the enzyme phosphodiesterase 4 (PDE4), which is involved in the breakdown of the intracellular messenger molecule cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, BINA can increase cAMP levels and modulate a variety of cellular signaling pathways.

Mechanism of Action

N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide is a selective inhibitor of PDE4, which is one of several enzymes involved in the breakdown of cAMP. By inhibiting PDE4, N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide can increase cAMP levels and modulate a variety of cellular signaling pathways. The exact mechanisms by which N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide exerts its effects on cAMP signaling are still being investigated.
Biochemical and Physiological Effects:
N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been shown to have a variety of biochemical and physiological effects, including the modulation of synaptic plasticity, the enhancement of memory consolidation, and the regulation of dendritic spine morphology. N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has also been shown to have anti-inflammatory effects in animal models of neuroinflammation, and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide in lab experiments is its selectivity for PDE4, which allows researchers to specifically target cAMP signaling pathways. However, one limitation of using N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in vivo.

Future Directions

There are several potential future directions for research on N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide and its effects on cAMP signaling pathways. For example, N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide could be used to investigate the role of cAMP signaling in other physiological and pathological processes, such as synaptic plasticity in the context of addiction or depression. Additionally, the development of longer-acting analogs of N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide could help to overcome some of the limitations associated with its short half-life. Finally, the use of N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide in combination with other pharmacological tools could help to elucidate the complex interactions between cAMP signaling pathways and other cellular signaling pathways.

Synthesis Methods

N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide can be synthesized using a multi-step process that involves the reaction of 2-bromo-4-isopropylphenol with acetyl chloride to form the corresponding acetate. This intermediate is then reacted with 3-nitrobenzenecarboximidamide in the presence of a base to yield N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide. The synthesis of N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been described in detail in several publications.

Scientific Research Applications

N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been used extensively in neuroscience research as a tool to investigate the role of cAMP signaling pathways in various physiological and pathological processes. For example, N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has been shown to enhance memory consolidation and improve cognitive function in animal models of Alzheimer's disease. N'-{[(2-bromo-4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide has also been used to study the role of cAMP signaling in the regulation of dendritic spine morphology and synaptic plasticity.